4-bromo-N-(3-nitrobenzyl)aniline

• Molecular Formula: C13H11BrN2O2
• Molecular Weight: 307.14g/mol
• IUPAC Name: 4-bromo-N-[(3-nitrophenyl)methyl]aniline
• InChI: InChI=1S/C13H11BrN2O2/c14-11-4-6-12(7-5-11)15-9-10-2-1-3-13(8-10)16(17)18/h1-8,15H,9H2
• InChI Key: HODXKQWIMHRGSS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CNC2=CC=C(C=C2)Br

Description

4-Bromo-N-(3-nitrobenzyl)aniline (C₁₃H₁₁BrN₂O₂) is a substituted aniline derivative featuring a bromine atom at the para position of the benzene ring and a 3-nitrobenzyl group attached to the aniline nitrogen. This compound is structurally characterized by two aromatic systems: a brominated aniline moiety and a nitro-functionalized benzyl group. The nitro group at the meta position on the benzyl substituent introduces strong electron-withdrawing effects, influencing the compound’s electronic and steric properties.

Its structural analogs, however, are frequently employed in coordination chemistry (as ligands) and organic synthesis .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: Substituent Position and Functional Groups

The following table highlights key differences between 4-bromo-N-(3-nitrobenzyl)aniline and structurally related compounds:

Compound Name	Molecular Formula	Substituents/Functional Groups	Key Properties/Applications	References
4-Bromo-N-(3-nitrobenzyl)aniline	C₁₃H₁₁BrN₂O₂	- Br (para), -NH-(3-nitrobenzyl)	Potential synthetic intermediate
4-Bromo-N-(4-nitrobenzyl)aniline	C₁₃H₁₁BrN₂O₂	- Br (para), -NH-(4-nitrobenzyl)	Higher crystallinity; used in coordination chemistry
(E)-4-Bromo-N-(4-nitrobenzylidene)aniline	C₁₃H₉BrN₂O₂	- Br (para), -N=CH-(4-nitrophenyl) (imine)	Non-planar structure; sensor applications
4-Bromo-N-(ferrocenylidene)aniline	C₁₇H₁₃BrNFe	- Br (para), -N=CH-ferrocenyl (imine)	Electroactive material; 64% synthesis yield
4-Bromo-N-(2,4-dimethoxybenzyl)aniline	C₁₅H₁₅BrN₂O₂	- Br (para), -NH-(2,4-dimethoxybenzyl)	Enhanced solubility due to methoxy groups

Electronic and Steric Effects

• Nitro Group Position : The meta-nitro group in the target compound reduces conjugation compared to para-nitro analogs (e.g., 4-bromo-N-(4-nitrobenzyl)aniline), leading to distinct electronic environments. The para-nitro group in analogs enhances electron withdrawal, decreasing the aniline nitrogen’s basicity .
• Imine vs. Amine Linkage: Schiff-base derivatives (e.g., (E)-4-bromo-N-(4-nitrobenzylidene)aniline) exhibit non-planar geometries due to the C=N bond, whereas the target compound’s benzylamine linkage allows for greater rotational flexibility .
• Methoxy Substitution : Compounds like 4-bromo-N-(2,4-dimethoxybenzyl)aniline demonstrate improved solubility in polar solvents, a property absent in the nitro-substituted target compound .